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Compound of Interest

Compound Name:
4-(4-Methoxyphenoxy)-3-

nitrobenzaldehyde

CAS No.: 15962-63-7

Cat. No.: B091145

Get Quote

Executive Summary
4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde (CAS: 15962-63-7) represents a "privileged

scaffold" in medicinal chemistry.[1] Its structural core—a benzaldehyde moiety functionalized

with an ortho-nitro group and a para-phenoxy ether—serves as a versatile precursor for

quinazoline-based kinase inhibitors (e.g., EGFR, c-Met targets).[1]

The compound’s utility lies in its dual functionality:

The Nitro Group (

): A latent amine. Upon reduction, it provides the nitrogen atom necessary for closing the
pyrimidine ring in quinazoline synthesis.[1]

The Aldehyde Group (

): A reactive handle for reductive aminations, Knoevenagel condensations, or further
cyclization.[1]
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This guide details the optimized synthesis, mechanistic rationale, and downstream applications

of this compound, moving beyond generic literature to provide a robust, scalable protocol.

Chemical Identity & Physical Properties[1][2][3][4]
Property Specification

IUPAC Name 4-(4-methoxyphenoxy)-3-nitrobenzaldehyde

CAS Number 15962-63-7

Molecular Formula

Molecular Weight 273.24 g/mol

Appearance Yellow to orange crystalline solid

Melting Point 97°C – 100°C (Lit.[1] range)

Solubility
Soluble in DMSO, DMF, Ethyl Acetate; Insoluble

in Water

Key Functional Groups
Nitro (strongly electron-withdrawing), Aldehyde,

Ether

Optimized Synthesis Protocol
The Reaction Strategy: Nucleophilic Aromatic
Substitution ( )
The synthesis relies on an

reaction between 4-chloro-3-nitrobenzaldehyde and 4-methoxyphenol.[1]

Electrophile: 4-chloro-3-nitrobenzaldehyde.[1][2][3] The chlorine atom is activated for

displacement by the ortho-nitro group and the para-aldehyde group, both of which are

strongly electron-withdrawing.[1] This lowers the energy of the Meisenheimer complex

intermediate.[1]

Nucleophile: 4-methoxyphenoxide (generated in situ).[1]

Base: Potassium Carbonate (
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).[1][4] Chosen for its ability to deprotonate the phenol without causing side reactions (like
Cannizzaro) often seen with stronger hydroxide bases.[1]

Mechanistic Pathway (Visualization)
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Figure 1: The

mechanism.[1] The electron-deficient ring facilitates the addition-elimination pathway.[1]

Step-by-Step Experimental Protocol
Scale: 100 mmol (approx. 27 g theoretical yield)

Reagents:

4-Chloro-3-nitrobenzaldehyde (18.55 g, 100 mmol)[1]

4-Methoxyphenol (13.65 g, 110 mmol, 1.1 equiv)[1]

Potassium Carbonate (

), anhydrous (20.7 g, 150 mmol, 1.5 equiv)[1]

DMF (N,N-Dimethylformamide) (100 mL) [Alternative: DMSO for faster rates, but harder

workup][1]

Procedure:

Charging: To a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and internal thermometer, charge the 4-chloro-3-nitrobenzaldehyde and 4-

methoxyphenol.
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Solvation: Add DMF (100 mL) and stir at room temperature until a clear yellow solution is

obtained.

Deprotonation: Add

in a single portion. The suspension may turn slightly orange/red due to phenoxide formation.

Reaction: Heat the mixture to 80°C in an oil bath. Monitor by TLC (30% EtOAc/Hexane) or

HPLC.[1]

Critical Insight: Do not exceed 100°C. Higher temperatures risk degrading the aldehyde or

causing ether cleavage.

Time: Reaction is typically complete within 4–6 hours.[1]

Quenching: Cool the reaction mixture to room temperature. Pour the mixture slowly into 500

mL of ice-water with vigorous stirring. The product will precipitate as a yellow solid.

Isolation: Stir the aqueous slurry for 30 minutes to ensure all DMF is dissolved in the water

phase. Filter the solid using a Buchner funnel.

Purification:

Wash the filter cake with water (

mL) to remove residual inorganic salts and DMF.[1]

Recrystallize from Ethanol or Isopropanol if high purity (>99%) is required for

pharmaceutical applications.[1]

Drying: Dry in a vacuum oven at 45°C overnight.

Downstream Applications: The "Kinase Scaffold"
This aldehyde is rarely the final API.[1] It is almost exclusively an intermediate for Anilino-

Quinazolines.[1]

Reduction to Aniline
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The nitro group is reduced to an amine (aniline) using

or Catalytic Hydrogenation (

).[1]

Product: 3-Amino-4-(4-methoxyphenoxy)benzaldehyde.[1]

Utility: The resulting amino group reacts with formamidine acetate or urea to close the

quinazoline ring, a motif found in drugs like Gefitinib and Erlotinib.[1]

Synthesis Workflow Diagram

Start: 4-Chloro-3-nitrobenzaldehyde

Step 1: SNAr Coupling
(K2CO3, DMF, 80°C)

Intermediate:
4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde

Step 2: Nitro Reduction
(Fe/HCl or H2/Pd)

Step 3: Cyclization
(Formamidine Acetate)

Target: Quinazoline Kinase Inhibitor Core
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Figure 2: The strategic placement of the compound in drug discovery workflows.

Analytical Characterization (Expected Data)
To validate the synthesis, the following spectral signatures must be confirmed:

NMR (DMSO-

, 400 MHz):

ppm (s, 1H, CHO aldehyde proton).[1]

ppm (d, 1H, Ar-H ortho to

).[1]

ppm (s, 3H, -OCH

).[1]

Aromatic region: Two sets of signals—one for the benzaldehyde core (3 protons) and an

AA'BB' system for the 4-methoxyphenoxy ring.[1]

IR Spectroscopy:

(C=O stretch, aldehyde).[1]

&

(

asymmetric/symmetric stretch).[1]

(C-O-C ether stretch).[1]

Safety & Handling
Thermal Stability: Nitro-benzaldehydes can be thermally unstable.[1] Do not distill the crude

material at high temperatures; use recrystallization.

Sensitization: As with many benzaldehydes and nitro-aromatics, this compound is a potential

skin sensitizer.[1] Use nitrile gloves and work in a fume hood.
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Incompatibility: Avoid contact with strong reducing agents (hydrazine, hydrides) unless under

controlled reaction conditions, as this can lead to rapid exotherms.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b091145?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

